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Compound of Interest

Compound Name: Pigment Yellow 14

Cat. No.: B2915567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the heat stability of two common diarylide

pigments, Pigment Yellow 14 (C.I. No. 21095) and Pigment Yellow 83 (C.I. No. 21108). The

selection of a pigment with appropriate thermal stability is critical in applications such as

polymer processing, coatings, and inks, where elevated temperatures are often encountered.

This document summarizes the chemical properties, experimental protocols for heat stability

testing, and presents a comparative analysis of their performance based on available data.

General Properties and Chemical Structures
Pigment Yellow 14 and Pigment Yellow 83 are both disazo pigments derived from 3,3'-

dichlorobenzidine. Their chemical structures are presented below, followed by a summary of

their general properties in Table 1.

Pigment Yellow 14 IUPAC Name: 2-[[2-chloro-4-[3-chloro-4-[[1-(2-methylanilino)-1,3-

dioxobutan-2-yl]diazenyl]phenyl]phenyl]diazenyl]-N-(2-methylphenyl)-3-oxobutanamide

Molecular Formula: C₃₄H₃₀Cl₂N₆O₄

Pigment Yellow 83 IUPAC Name: 2-[[2-chloro-4-[3-chloro-4-[[1-(4-chloro-2,5-

dimethoxyanilino)-1,3-dioxobutan-2-yl]diazenyl]phenyl]phenyl]diazenyl]-N-(4-chloro-2,5-

dimethoxyphenyl)-3-oxobutanamide Molecular Formula: C₃₆H₃₂Cl₄N₆O₈
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Property Pigment Yellow 14 Pigment Yellow 83

C.I. Name Pigment Yellow 14 Pigment Yellow 83

C.I. Number 21095 21108

CAS Number 5468-75-7[1] 5567-15-7[2]

Molecular Formula C₃₄H₃₀Cl₂N₆O₄[1] C₃₆H₃₂Cl₄N₆O₈[2]

Molecular Weight 657.55 g/mol 818.49 g/mol [2]

Shade Greenish Yellow[3] Reddish Yellow[4]

Heat Resistance ~180-200°C[1][3] ~200°C[2][4]

Experimental Protocol for Heat Stability Assessment
The heat stability of pigments is typically evaluated by observing the color change after

exposure to elevated temperatures for a specific duration. The following protocol is a

generalized procedure based on industry standards such as ISO 787-21.

Objective: To determine the temperature at which a significant color change occurs in Pigment
Yellow 14 and Pigment Yellow 83.

Materials and Equipment:

Pigment samples (Pigment Yellow 14 and Pigment Yellow 83)

Polymer resin (e.g., HDPE, PVC) or binder system (e.g., stoving enamel)

Two-roll mill or extruder for dispersion

Compression molding press or coating application equipment

Forced air oven with calibrated temperature control

Spectrocolorimeter for measuring color coordinates (CIELAB)

Gray scale for assessing color change (optional)
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Procedure:

Sample Preparation:

Dry blend the pigment with the polymer resin at a specified concentration (e.g., 1%

pigment by weight).

Homogenize the mixture using a two-roll mill or an extruder at a temperature suitable for

the polymer, ensuring a uniform dispersion.

For coatings, disperse the pigment in the binder system using a high-speed mixer or bead

mill.

Test Specimen Creation:

Press the pigmented polymer into plaques of a standardized thickness using a

compression molding press.

Apply the pigmented coating to a standardized substrate (e.g., steel panel) at a uniform

film thickness.

Prepare a set of identical test specimens for each pigment.

Heat Exposure:

Retain one set of specimens as a control (unheated).

Place the remaining sets of specimens in a forced air oven at a series of increasing

temperatures (e.g., 160°C, 180°C, 200°C, 220°C, 240°C).

Maintain the specimens at each temperature for a fixed duration (e.g., 10 minutes).

Color Measurement:

Allow the heated specimens to cool to room temperature.

Measure the CIELAB color coordinates (L, a, b*) of both the control and the heated

specimens using a spectrocolorimeter.
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Calculate the total color difference (ΔE) between the heated and control specimens using
the following formula: ΔE = √[(ΔL)\² + (Δa)\² + (Δb*)\²]

Data Analysis:

Record the ΔE* values for each pigment at each temperature.

A significant color change is typically considered to be a ΔE* value greater than 3.0.

The heat stability of the pigment is defined as the maximum temperature at which the ΔE*

remains below this threshold.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2915567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Test Specimen Creation

Heat Exposure

Color Measurement

Data Analysis

Dry blend pigment
and polymer

Homogenize mixture
(Two-roll mill/Extruder)

Create test specimens
(plaques or coatings)

Expose specimens to
increasing temperatures

in an oven

Measure CIELAB values of
control and heated specimens

Calculate color difference (ΔE*)

Determine heat stability based on ΔE*

Click to download full resolution via product page

Figure 1. Experimental workflow for heat stability testing of pigments.
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Comparative Heat Stability Data
The heat stability of Pigment Yellow 14 is generally considered to be lower than that of

Pigment Yellow 83. Technical data sheets for Pigment Yellow 14 often indicate a maximum

processing temperature of 180°C, with thermal decomposition occurring above 200°C. In

contrast, Pigment Yellow 83 is reported to be stable at 200°C, and in some cases, up to 240°C.

While a direct comparative study with detailed color change data under identical conditions is

not readily available in the public domain, the following table provides an illustrative

comparison of the expected color change (ΔE*) at different temperatures based on the known

heat resistance of each pigment.

Temperature (°C)
Pigment Yellow 14
(Expected ΔE)

Pigment Yellow 83
(Expected ΔE)

160 < 1.0 < 1.0

180 1.0 - 3.0 < 1.0

200 > 3.0 (Significant Change) 1.0 - 3.0

220 Severe Degradation > 3.0 (Significant Change)

240 Severe Degradation Severe Degradation

Note: The ΔE* values in this table are illustrative and intended for comparative purposes.

Actual values may vary depending on the specific formulation and test conditions.
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Figure 2. Logical comparison of Pigment Yellow 14 and Pigment Yellow 83 performance.

Discussion and Conclusion
The higher heat stability of Pigment Yellow 83 can be attributed to its more complex molecular

structure, which includes additional chloro and methoxy substituents. These groups can

enhance the intermolecular interactions and overall thermal stability of the pigment molecule.

In summary, Pigment Yellow 83 exhibits superior heat stability compared to Pigment Yellow
14. For applications requiring processing temperatures at or above 200°C, Pigment Yellow 83

is the more suitable choice. Pigment Yellow 14, while offering a different shade and potentially

being a more economical option, is limited to applications with lower processing temperatures,

typically not exceeding 180°C.

It is imperative for researchers and formulation scientists to conduct their own heat stability

tests under their specific processing conditions to ensure the optimal performance and color

consistency of their final products.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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